Cas no 66719-52-6 (2,2-Dimethyloctan-4-ol)

2,2-Dimethyloctan-4-ol structure
2,2-Dimethyloctan-4-ol structure
Product Name:2,2-Dimethyloctan-4-ol
CAS No:66719-52-6
MF:C10H22O
MW:158.281083583832
CID:2796330
PubChem ID:53428788
Update Time:2025-04-21

2,2-Dimethyloctan-4-ol Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL12595644
    • 66719-52-6
    • DTXSID50699908
    • AKOS013206121
    • 2,2-Dimethyloctan-4-ol
    • Inchi: 1S/C10H22O/c1-5-6-7-9(11)8-10(2,3)4/h9,11H,5-8H2,1-4H3
    • InChI Key: IVLDCRDTRQCTIY-UHFFFAOYSA-N
    • SMILES: OC(CCCC)CC(C)(C)C

Computed Properties

  • Exact Mass: 158.167065321g/mol
  • Monoisotopic Mass: 158.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 91.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 20.2Ų
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